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Compound of Interest

Compound Name: N,N-Dimethylpiperidin-4-amine

Cat. No.: B047723 Get Quote

An In-depth Technical Guide to N,N-Dimethylpiperidin-4-amine: Properties, Synthesis, and

Applications

Introduction
N,N-Dimethylpiperidin-4-amine, also known by synonyms such as 4-

(Dimethylamino)piperidine, is a heterocyclic amine that serves as a versatile building block in

organic synthesis.[1] Its CAS Number is 50533-97-6.[2] This compound is of significant interest

to researchers and professionals in drug development and proteomics research due to its utility

as a chemical intermediate.[2] This guide provides a comprehensive overview of its physical

and chemical properties, a detailed experimental protocol for its synthesis, and a summary of

its applications.

Physical and Chemical Properties
The physicochemical properties of N,N-Dimethylpiperidin-4-amine are summarized in the

table below. The compound typically appears as a colorless to pale yellow liquid with an amine-

like odor.[2]
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Property Value Source(s)

IUPAC Name N,N-dimethylpiperidin-4-amine [3]

CAS Number 50533-97-6 [2][4][5]

Molecular Formula C₇H₁₆N₂ [2][4][5][6][7]

Molecular Weight 128.22 g/mol [2][3][4][5][6][7]

Appearance Colorless to pale yellow liquid [2][4]

Boiling Point 180-187°C [2][4][6]

Density 0.85 - 0.91 g/cm³ [2][4]

Refractive Index 1.4760 [4][6]

pKa 10.10 ± 0.10 (Predicted) [4][8]

Solubility
Good solubility in water,

ethanol, and ether
[2]

Melting Point < -20°C [2]

Flash Point 187°C [4]

Storage
Under inert gas (nitrogen or

Argon) at 2–8 °C
[4][6][8]

Experimental Protocols
A common and effective method for the synthesis of N,N-Dimethylpiperidin-4-amine is the

reductive amination of a protected piperidone derivative.[1]

Synthesis of N,N-Dimethylpiperidin-4-amine via
Reductive Amination
This protocol is adapted from established synthetic routes.[6][9]

Materials:

1-(tert-Butoxycarbonyl)-4-piperidone
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Dimethylamine hydrochloride

Sodium cyanoborohydride

Methanol

Concentrated Hydrochloric Acid (HCl)

2M Sodium Hydroxide (NaOH) solution

Methylene chloride

Anhydrous Sodium Sulfate (Na₂SO₄)

Water (H₂O)

Procedure:

In a suitable reaction vessel, 1-(tert-Butoxycarbonyl)-4-piperidone (4.75 mmol) is dissolved in

methanol (15 mL).[6][9]

To this solution, add dimethylamine hydrochloride (9.8 mmol) and sodium cyanoborohydride

(4.3 mmol) at room temperature.[6][9]

The reaction mixture is stirred for 4 days.[6][9]

After 4 days, concentrated HCl (10 mL) is added, and the volume of the reaction is reduced

in vacuo.[6][9]

The resulting residue is dissolved in H₂O (30 mL) and the pH is adjusted to 10 using a 2M

NaOH solution.[6][9]

The aqueous solution is extracted with methylene chloride (3 x 20 mL).[6][9]

The combined organic extracts are dried over anhydrous Na₂SO₄.[6][9]

The solvent is removed in vacuo to yield N,N-Dimethylpiperidin-4-amine.[6][9]
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Reactants

Reaction & Workup

Product

1-(tert-Butoxycarbonyl)-4-piperidone

Stir at RT for 4 days

Combine

Dimethylamine hydrochloride

Combine

Sodium cyanoborohydride

Combine

Methanol

Combine

Add Conc. HCl & Reduce in vacuo

Dissolve in H2O & Adjust pH to 10 with NaOH

Extract with Methylene Chloride

Dry organic layer over Na2SO4

Remove solvent in vacuo

N,N-Dimethylpiperidin-4-amine

Click to download full resolution via product page

Caption: Reductive amination synthesis of N,N-Dimethylpiperidin-4-amine.
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Applications
N,N-Dimethylpiperidin-4-amine is a key intermediate with applications in several areas of

chemical and pharmaceutical research.

Organic Synthesis: It serves as a fundamental building block for the synthesis of more

complex molecules.[1][2]

Pharmaceuticals: The compound is used as an intermediate in the production of various

pharmaceutical agents.[2] It has been investigated as a therapeutic agent for alcohol

dependence by modulating the activity of NMDA receptors.[4]

Proteomics Research: It is utilized in the field of proteomics research.[2][7]

N,N-Dimethylpiperidin-4-amine

Physicochemical Properties Synthesis Applications Safety & Handling

Physical: Liquid, Colorless-Yellow Chemical: pKa ~10.10, Soluble Reductive Amination Organic Synthesis Building Block Pharmaceutical Intermediate
(e.g., NMDA receptor modulation) Proteomics Research

Click to download full resolution via product page

Caption: Logical overview of the technical guide for N,N-Dimethylpiperidin-4-amine.

Safety Information
N,N-Dimethylpiperidin-4-amine is associated with several hazards. According to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals, it is considered

harmful if swallowed and may cause severe skin burns and eye damage.[3][10] Appropriate

personal protective equipment, including gloves, protective clothing, and eye/face protection,

should be worn when handling this compound.[10] It should be stored in a well-ventilated

place, locked up, and kept under an inert atmosphere.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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